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Chemical Profile: m-Chlorocumene

The table below summarizes the key identifiers and structural information for m-chlorocumene, which is

essential for selecting the appropriate analytical method [1] [2].

Property Description

IUPAC Name 1-chloro-3-propan-2-ylbenzene

CAS Registry
Number

7073-93-0 [1]

Molecular
Formula

C₉H₁₁Cl [1] [2]

SMILES CC(C)C1=CC(=CC=C1)Cl [2]

InChI Key MCGSDKVOKTWDRB-UHFFFAOYSA-N [1] [2]

Structure A benzene ring with a chlorine atom and an isopropyl group attached at the 1- and

3- positions, respectively (meta-substitution).
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Recommended Analytical Methods & Potential Issues

While not specific to m-chlorocumene, modern organic analysis commonly uses chromatographic

techniques. The following table suggests applicable methods and common issues you might encounter.

Analytical Method Application/Strength Potential Issues (Troubleshooting)

| Gas Chromatography (GC) | Ideal for volatile and thermally stable compounds like m-chlorocumene.

Often coupled with MS for detection. | Thermal Decomposition: Sample degradation in the injector or

column. Poor Resolution: Co-elution with similar by-products (e.g., ortho- or para-isomers). | | High-

Performance Liquid Chromatography (HPLC) | Better suited for less volatile or thermally labile

compounds and their reaction mixtures. | Method Development Complexity: Many interdependent

parameters (column chemistry, mobile phase, gradient). Unidentified Peaks: Common in complex reaction

mixtures. |

The general workflow for selecting and troubleshooting a method is outlined below.
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Analytical Method Decision Workflow

Start: Analyze m-Chlorocumene

Is the sample thermally stable
and volatile?

Select Gas Chromatography (GC)

 Yes

Select High-Performance
Liquid Chromatography (HPLC)

 No

Poor Peak Resolution Method Development Complexity

Troubleshoot: Optimize temperature
ramp; change GC column

Troubleshoot: Use computer-assisted
tools (AI/ML) for parameter optimization

Click to download full resolution via product page

Modern Method Development Solutions

For the complex issue of HPLC method development, recent advancements can significantly accelerate the

process [3]:

AI-Driven Optimization: Hybrid systems using a "digital twin" and machine learning can
autonomously optimize HPLC methods. After an initial calibration, the system adjusts parameters like
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flow rate and gradient to meet separation goals with minimal manual experimentation [3].

Computer-Assisted Prediction: Data science techniques, including machine learning and surrogate
optimization, help manage the large number of interdependent variables, reducing the experimental

burden needed for optimization [3].

Frequently Asked Questions

Q: What is the basic structure and properties of m-chlorocumene? A: m-Chlorocumene (C₉H₁₁Cl) is a

meta-substituted benzene ring with a chlorine atom and an isopropyl group. Its CAS number is 7073-93-0,

and it is a liquid at room temperature [1] [2].

Q: I am synthesizing m-chlorocumene and my yield is low. What could be the problem? A: A common

challenge in its synthesis is controlling the substitution pattern. Both chlorine and isopropyl groups are ortho-

para directing, making selective meta-substitution difficult in a direct route. Consider a multi-step synthesis

that uses a meta-directing group (like a nitro group -NO₂) or a protection/deprotection strategy to achieve the

correct isomer [4].

Q: How can I distinguish m-chlorocumene from its ortho- and para- isomers? A: Chromatographic

separation (GC or HPLC) is the most straightforward method. You will need a well-optimized method on an

appropriate column to resolve the three isomers, which have very similar physical properties. Confirmation

would typically require coupling the chromatograph to a mass spectrometer (MS) or using NMR

spectroscopy.

Conclusion and Recommendations

I hope this technical overview provides a useful starting point. Given the lack of specific methods for your

compound, here are my recommendations for your next steps:

Method Development: Focus on Gas Chromatography-Mass Spectrometry (GC-MS) as your
primary technique. For method optimization, systematically adjust the temperature ramp and consider

columns with different polarities to separate it from potential ortho- and para-isomer by-products.
Literature Search: Search specialized databases like SciFinder or Reaxys using the CAS Number

(7073-93-0) to find journal articles that may contain detailed analytical procedures for m-
chlorocumene.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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